4-Amino-2-methoxypyrimidine
Overview
Description
4-Amino-2-methoxypyrimidine is a chemical compound with the molecular formula C5H7N3O . It is used in the synthesis of carbamothiolacrylamides as selective EP2 antagonists in the treatment of neurodegenerative peripheral diseases .
Molecular Structure Analysis
The molecular structure of 4-Amino-2-methoxypyrimidine consists of a pyrimidine ring with an amino group at the 4th position and a methoxy group at the 2nd position . The SMILES string representation isCOc1nccc(N)n1 . Physical And Chemical Properties Analysis
4-Amino-2-methoxypyrimidine is a solid substance . It has a molecular weight of 125.13 .Scientific Research Applications
Anti-Inflammatory Applications
2-Methoxypyrimidin-4-amine: has been identified as a compound with potential anti-inflammatory properties. Pyrimidine derivatives, including 2-methoxypyrimidin-4-amine, are known to inhibit the expression and activities of key inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and certain interleukins . This suggests that the compound could be valuable in the development of new anti-inflammatory drugs.
Antioxidant Properties
Research indicates that pyrimidine compounds exhibit antioxidant effects. This means that 2-methoxypyrimidin-4-amine could potentially be used to neutralize free radicals, which are unstable molecules that can cause oxidative stress and damage to cells .
Antibacterial and Antiviral Activity
Pyrimidines have been studied for their antibacterial and antiviral activities. 2-Methoxypyrimidin-4-amine could serve as a scaffold for the synthesis of new compounds that might inhibit the growth of bacteria or the replication of viruses, contributing to the treatment of various infectious diseases .
Antifungal and Antituberculosis Effects
Similar to its antibacterial and antiviral applications, 2-methoxypyrimidin-4-amine may also have applications in antifungal and antituberculosis treatments. The compound’s ability to interfere with the life cycle of fungi and Mycobacterium tuberculosis could make it a candidate for drug development in these areas .
DNA Research
2-Methoxypyrimidin-4-amine is related to 2-O-Methylcytosine, an O-alkylated analogue of a DNA adduct. This connection suggests that the compound could be used in DNA research, particularly in studies related to DNA damage and repair mechanisms .
Material Science
The chemical properties of 2-methoxypyrimidin-4-amine, such as its solid physical form and stability at room temperature, make it a potential candidate for use in material science. It could be utilized in the synthesis of novel materials or as a component in chemical reactions that produce materials with specific desired properties .
Safety and Hazards
4-Amino-2-methoxypyrimidine may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is classified under Acute Tox. 4 Oral - Eye Irrit. 2 according to the GHS classification .
Relevant Papers There are several papers related to 4-Amino-2-methoxypyrimidine . These papers could provide more detailed information about the compound.
Mechanism of Action
Target of Action
The primary target of 2-Methoxypyrimidin-4-amine, also known as 4-Amino-2-methoxypyrimidine, is DNA . It acts as an O-alkylated analogue of a DNA adduct , specifically 2-O-Methylcytosine . This damaged nucleobase can cause DNA mutation .
Mode of Action
The compound interacts with its target by alkylating the DNA adduct . This interaction results in a damaged nucleobase, which can potentially lead to DNA mutation .
Biochemical Pathways
The affected pathway is the DNA/RNA synthesis pathway . The alkylation of the DNA adduct disrupts normal DNA synthesis and can lead to mutations. These mutations can result in various diseases, such as cancer .
Result of Action
The primary molecular effect of 2-Methoxypyrimidin-4-amine’s action is the creation of a damaged nucleobase in the DNA structure . This can lead to DNA mutations, which at a cellular level, can cause various diseases, including cancer .
properties
IUPAC Name |
2-methoxypyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3,(H2,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHYLZDVDOQLEAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30186543 |
Source
|
| Record name | 4-Amino-2-methoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30186543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 2-O-Methylcytosine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0004339 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
4-Amino-2-methoxypyrimidine | |
CAS RN |
3289-47-2 |
Source
|
| Record name | 2-O-Methylcytosine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3289-47-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Amino-2-methoxypyrimidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003289472 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Amino-2-methoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30186543 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Amino-2-methoxypyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-O-Methylcytosine | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0004339 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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